![molecular formula C23H22N2O6 B2796066 Butyl 4-(2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)acetamido)benzoate CAS No. 1171741-24-4](/img/structure/B2796066.png)
Butyl 4-(2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)acetamido)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Chemical Properties
- Butyl 4-(2-(5-(benzo[d][1,3]dioxol-5-yl)isoxazol-3-yl)acetamido)benzoate is involved in the synthesis of complex chemical compounds, such as Dronedarone Hydrochloride, a derivative of benzofuran used in pharmaceutical applications (Zhan Feilong, 2011). Similarly, the compound can be produced as a byproduct in the intramolecular cyclization of phenoxyterephthaloyl dichloride (R. Centore, M. R. Ciajolo, A. Tuzi, H. Kricheldorf, 1995).
Application in Radiotracer Synthesis
- This chemical is also notable in the synthesis of carbon-11-labeled Casein Kinase 1 (CK1) inhibitors. These inhibitors, labeled with carbon-11, are used as potential Positron Emission Tomography (PET) radiotracers, particularly for imaging in Alzheimer's disease (Mingzhang Gao, Min Wang, Q. Zheng, 2018).
Antioxidant and Anti-inflammatory Applications
- Some derivatives of this compound have been researched for their antioxidant and anti-inflammatory properties. For instance, compounds related to this compound have shown promising results in antioxidant and anti-inflammatory assays (Satish Koppireddi, Jayaram Reddy Komsani, Sreenivas K. Avula, S. Pombala, Satishbabu Vasamsetti, S. Kotamraju, R. Yadla, 2013).
Use in Synthesis of Novel Therapeutic Agents
- The compound and its derivatives have been used in synthesizing new therapeutic agents. For example, novel benzimidazole derivatives were synthesized using a structure similar to this compound, demonstrating potential as antioxidants and antimicrobials (Basavaraj S Naraboli, J. S. Biradar, 2017).
properties
IUPAC Name |
butyl 4-[[2-[5-(1,3-benzodioxol-5-yl)-1,2-oxazol-3-yl]acetyl]amino]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N2O6/c1-2-3-10-28-23(27)15-4-7-17(8-5-15)24-22(26)13-18-12-20(31-25-18)16-6-9-19-21(11-16)30-14-29-19/h4-9,11-12H,2-3,10,13-14H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYPRJETXVSXVDM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCOC(=O)C1=CC=C(C=C1)NC(=O)CC2=NOC(=C2)C3=CC4=C(C=C3)OCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N2O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
422.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.